Cas no 1804699-46-4 (5-Amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde)

• Product Name: 5-Amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde
• CAS No: 1804699-46-4
• MF: C₇H₅ClF₂N₂O
• MW: 206.577207326889
• CID: 4854111
• Update Time: 2025-05-26

5-Amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde

• Inchi： 1S/C7H5ClF2N2O/c8-5-3(2-13)4(11)1-12-6(5)7(9)10/h1-2,7H,11H2
• InChI Key： LHAGKDPHQRSVDM-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(C=1C=O)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.5
• Topological Polar Surface Area: 56

Additional information on 5-Amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde

Comprehensive Overview of 5-Amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804699-46-4)

5-Amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804699-46-4) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including an amino group, a chloro substituent, and a difluoromethyl group. These functional groups contribute to its reactivity and potential applications in drug discovery and material science.

The growing interest in 5-Amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde is driven by its versatility as a building block in synthetic chemistry. Researchers are particularly intrigued by its potential role in the development of novel heterocyclic compounds, which are pivotal in designing bioactive molecules. With the rise of AI-driven drug discovery and computational chemistry, this compound has become a subject of study for its electronic properties and binding affinities, making it a hot topic in medicinal chemistry forums and publications.

One of the key advantages of CAS No. 1804699-46-4 lies in its aldehyde functionality, which allows for further derivatization. This feature is particularly valuable in click chemistry and bioconjugation, where researchers seek to create complex molecular architectures. The compound’s difluoromethyl group also enhances its metabolic stability, a critical factor in the design of drug candidates with improved pharmacokinetic profiles.

In the context of green chemistry, 5-Amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde has been explored for its potential in sustainable synthesis routes. The demand for eco-friendly reagents and catalysts has led to investigations into its use in microwave-assisted reactions and flow chemistry, aligning with the global push for reduced environmental impact in chemical manufacturing.

From an analytical perspective, the characterization of CAS No. 1804699-46-4 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming its purity and structural integrity, which are crucial for reproducibility in research. The compound’s spectral data and crystallographic parameters are often shared in open-access databases, facilitating collaboration among scientists worldwide.

The application of 5-Amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde extends beyond pharmaceuticals. It has shown promise in the development of advanced materials, including organic semiconductors and ligands for catalysis. Its electron-withdrawing and electron-donating groups make it a candidate for tuning molecular electronics, a field that is rapidly evolving with the advent of flexible electronics and wearable technology.

As the scientific community continues to explore the potential of CAS No. 1804699-46-4, its role in high-throughput screening and combinatorial chemistry is becoming increasingly evident. The compound’s ability to serve as a scaffold for diverse chemical transformations positions it as a valuable asset in library synthesis for drug discovery programs. Its compatibility with automated synthesis platforms further enhances its appeal in modern laboratories.

In summary, 5-Amino-3-chloro-2-(difluoromethyl)pyridine-4-carboxaldehyde (CAS No. 1804699-46-4) represents a multifaceted compound with broad applicability in cutting-edge research. Its unique chemical properties, combined with the growing demand for innovative synthetic intermediates, ensure its continued relevance in both academic and industrial settings. As advancements in AI-assisted molecular design and sustainable chemistry progress, this compound is poised to play a pivotal role in shaping the future of chemical sciences.